Cas no 17599-59-6 (Silanamine, N-(diphenylmethylene)-1,1,1-trimethyl-)

Silanamine, N-(diphenylmethylene)-1,1,1-trimethyl- structure
17599-59-6 structure
Product Name:Silanamine, N-(diphenylmethylene)-1,1,1-trimethyl-
CAS No:17599-59-6
MF:C16H19NSi
MW:253.414264917374
CID:1362462
PubChem ID:4550467
Update Time:2025-04-20

Silanamine, N-(diphenylmethylene)-1,1,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Silanamine, N-(diphenylmethylene)-1,1,1-trimethyl-
    • diphenylmethyleneaminotrimethylsilane
    • Diphenylmethylenaminotrimethylsilan
    • N-Trimethylsilyl-benzophenon-imin
    • N-trimethylsilylbenzophenonimine
    • 17599-59-6
    • SCHEMBL3447353
    • 1,1-Diphenyl-N-(trimethylsilyl)methanimine
    • AKOS024334041
    • Inchi: 1S/C16H19NSi/c1-18(2,3)17-16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13H,1-3H3
    • InChI Key: SAUFGTFVJAVCAY-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.12900
  • Monoisotopic Mass: 253.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4A^2

Experimental Properties

  • PSA: 12.36000
  • LogP: 4.35890

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